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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanol

Cat. No.: B145969 Get Quote

Technical Support Center: Safe Handling of 2-
(Diisopropylamino)ethanol
This guide provides essential safety information for researchers, scientists, and drug

development professionals handling the toxic chemical 2-(Diisopropylamino)ethanol. Please

consult this resource for troubleshooting and answers to frequently asked questions regarding

appropriate personal protective equipment (PPE) and safe handling procedures.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(Diisopropylamino)ethanol?

A1: 2-(Diisopropylamino)ethanol is a hazardous substance with multiple routes of toxicity. It

is harmful if swallowed, toxic in contact with skin, and toxic if inhaled.[1][2][3] The compound is

corrosive and can cause severe skin burns and serious eye damage.[1][2][3][4] It is also a

combustible liquid.[3]

Q2: What is the minimum required PPE when working with 2-(Diisopropylamino)ethanol in a

laboratory setting?

A2: At a minimum, personnel should wear tightly fitting safety goggles, a face shield (8-inch

minimum), chemical-resistant gloves, and a lab coat or other protective clothing.[1][3] All PPE

should be inspected before use.[1][3]
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Q3: How do I select the appropriate type of gloves for handling this chemical?

A3: Gloves must be resistant to 2-(Diisopropylamino)ethanol. The selected protective gloves

have to satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived

from it.[1] It is crucial to consult the glove manufacturer's chemical resistance data to ensure

the chosen material provides adequate protection for the duration of the task. Always inspect

gloves for any signs of degradation or perforation before use.[1][3]

Q4: When is respiratory protection necessary?

A4: Respiratory protection is required when there is a risk of inhaling vapors, mists, or aerosols,

especially in poorly ventilated areas or during procedures that may generate them.[1][3] If

exposure limits are exceeded or irritation is experienced, a full-face respirator should be used.

[5] In case of a spill or leak, wear respiratory protection and evacuate the area.[1][3] For

firefighting, a self-contained breathing apparatus is necessary.[1][3]

Q5: What should I do in case of accidental skin or eye contact?

A5: In case of skin contact, immediately take off all contaminated clothing and rinse the skin

with plenty of water and soap.[1] It is advised to take the victim immediately to the hospital and

consult a physician.[3] For eye contact, rinse cautiously with water for at least 15 minutes,

removing contact lenses if present and easy to do so.[1][3] Continue rinsing and seek

immediate medical attention from a poison center or doctor.[1][3]

Q6: How should I handle a spill of 2-(Diisopropylamino)ethanol?

A6: For a small spill, contain and absorb it with an inert material like sand, earth, or vermiculite.

[6] For a larger spill, evacuate the area, remove all ignition sources, and ensure adequate

ventilation.[1][3] Prevent the spill from entering drains. Wear appropriate PPE, including

respiratory protection, during cleanup.[1][3]

Q7: What are the proper storage conditions for this chemical?

A7: Store 2-(Diisopropylamino)ethanol in a cool, dry, and well-ventilated place in a tightly

closed container.[1][3][5] Keep it away from sources of ignition, heat, sparks, and open flames.

[1][3] It should be stored away from incompatible materials such as strong acids and oxidizing

agents.[2][6]
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Hazard Summary and Exposure Data
Hazard Classification GHS Statements

Exposure Limits & Toxicity
Data

Acute Toxicity
H302: Harmful if swallowed[1]

[2][3]
Oral LD50 (rat): 860 mg/kg[7]

H311: Toxic in contact with

skin[1][2][3]

Dermal LD50 (rabbit): 394

mg/kg[2][7]

H331: Toxic if inhaled[1][2][3]

No specific occupational

exposure limit values are

readily available.[3]

Skin Corrosion
H314: Causes severe skin

burns and eye damage[1][2][3]

Direct contact can cause

chemical burns.[6]

Eye Damage
H318: Causes serious eye

damage[3]

Risk of serious damage to

eyes.[6]

Flammability H227: Combustible liquid[3] Flash Point: 64 °C (147 °F)[2]

Experimental Protocols: PPE Procedures
Protocol 1: Donning (Putting On) PPE

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Apron: Put on a fluid-resistant gown or apron.

Respiratory Protection (if required): Put on a fit-tested respirator.

Eye and Face Protection: Put on tightly fitting safety goggles and a face shield.

Gloves: Put on chemical-resistant gloves, ensuring they overlap the cuffs of the gown.

Protocol 2: Doffing (Taking Off) PPE
Gloves: Remove gloves using a proper technique to avoid skin contact with the outer

surface.[1][3]
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Gown/Apron: Remove the gown or apron by folding it inward and avoiding contact with the

contaminated exterior.

Hand Hygiene: Perform hand hygiene.

Eye and Face Protection: Remove the face shield and goggles from the back.

Respiratory Protection (if required): Remove the respirator from the back.

Final Hand Hygiene: Wash hands thoroughly with soap and water.

PPE Selection Workflow
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Hazard Assessment

PPE Selection

Verification & Use

Start: Handling
2-(Diisopropylamino)ethanol

Assess Task:
- Scale of work

- Potential for splash/aerosol
- Ventilation

Body Protection:
- Lab coat (minimum)

- Chemical resistant apron/suit

Always Required

Hand Protection:
- Chemical resistant gloves
(Check manufacturer data)

Always Required

Eye/Face Protection:
- Tightly fitting safety goggles

- Face shield

Always Required

Respiratory Protection:
- Assess inhalation risk

Inspect PPE
for damage

Low Risk:
Work in fume hood

High Risk:
Poor ventilation,

aerosol generation

No respirator needed Respirator required

Follow Donning/
Doffing Procedures

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-(Diisopropylamino)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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